Cas no 28302-36-5 (Sodium copper chlorophyllin B)

Sodium copper chlorophyllin B exerts antiviral activity against influenza virus and HIV, with ic50s values ranging from 50 to 100 μ M
Sodium copper chlorophyllin B structure
Sodium copper chlorophyllin B structure
Product Name:Sodium copper chlorophyllin B
CAS No:28302-36-5
Molecular Formula:
Molecular Weight:
CID:53310
PubChem ID:87575796

Sodium copper chlorophyllin B Properties

Names and Identifiers

    • Sodium copper chlorophyllin
    • Trisodium (SP-4-2)-[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-cuprate(3-)
    • SODIUM COPPER CHLOROPHYLL
    • Sodium copper chlorophyllin B
    • SODIUM CHLOROPHYLLIN
    • [sp-4-2-(2s-trans)]-sodiu
    • Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxyMethyl)-13-ethenyl-18-ethyl-17-forMyl-7,8-dihydro-2,8,12-triMethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, sodiuM (1:3), (SP-4-2)-
    • CHLOROPHYLLIN WATER SOLUBLE
    • CHLOROPHYLLIN SODIUM-COPPER SALT
    • CHLOROPHYLLIN-COPPER COMPLEX FOOD DYE E 141
    • CHLOROPHYLLIN COPPER COMPLEX, SODIUM SALT
    • MDL: MFCD00012149
    • InChIKey: KOIYYQRPLLKJHI-UHFFFAOYSA-I
    • Inchi: 1S/C34H34N4O7.Cu.Na/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;;/h6,11-14,16,20H,1,7-10H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;/q;+2;+1/p-5
    • SMILES: C(C1C2C(C(C)C3=CC4=C(C)C(C=C)=C5C=C6C(C=O)=C(CC)C7C=C8C(C)=C(C(=O)[O-])C=1[N-]8[Cu+2]([N-]54)(N6=7)N=23)CCC(=O)[O-])C(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 668.13300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 668.133225
  • Heavy Atom Count: 48
  • Complexity: 1750
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 5
  • XLogP3: nothing
  • Tautomer Count: 4
  • Surface Charge: 0
  • Topological Polar Surface Area: 182

Experimental Properties

  • LogP: -1.84310
  • PSA: 187.96000
  • Boiling Point: 790°Cat760mmHg
  • Flash Point: 431.6°C
  • Solubility: 水:10 mg/mL (13.55 mM);DMSO:6.67 mg/mL (9.04 mM)
  • Color/Form: Not determined
  • Solubility: Not determined

Sodium copper chlorophyllin B Security Information

  • RTECS:GS2168866
  • WGK Germany:2
  • Safety Instruction: S22; S24/25
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Sodium copper chlorophyllin B Customs Data

  • HS CODE:3203.00.8000

Sodium copper chlorophyllin B Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003USS-500mg
Sodium copper chlorophyllin
28302-36-5
500mg
$69.00 2025-02-20
A2B Chem LLC
AB79084-500mg
Sodium copper chlorophyllin
28302-36-5 97%
500mg
$40.00
Aaron
AR003V14-500g
Sodium Copper Chlorophyllin
28302-36-5 99%
500g
$1382.00 2025-01-22
Ambeed
A492492-1g
Trisodium(SP-4-2)-[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-cuprate(3-)
28302-36-5 98%
1g
$52.0 2023-06-21
ChemScence
CS-7894-500mg
Sodium copper chlorophyllin B
28302-36-5
500mg
$50.0 2022-04-27
MedChemExpress
HY-B2226-10mM*1mLinWater
Sodium copper chlorophyllin B
28302-36-5
10mM*1mLinWater
¥500 2022-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T12953-500 mg
Sodium copper chlorophyllin B
28302-36-5
500MG
¥375.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ZZ281-5g
Sodium copper chlorophyllin B
28302-36-5 Lambda max. 403.0 to 407.0 nm(pH 7.5 buffer sol.)
5g
¥329.0 2022-06-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce48626-1g
Sodium copper chlorophyllin
28302-36-5 98%
1g
¥445.00 2023-09-08

Sodium copper chlorophyllin B Suppliers

Kono Chem Co.,Ltd
Audited Supplier Audited Supplier
(CAS:28302-36-5)
MR./MRS.:GAO JING LI
Phone:13289246953
Email:info@konochemical.com
Anpel
Audited Supplier Audited Supplier
(CAS:28302-36-5)
MR./MRS.:AN PU SHI YAN
Phone:18502138905
Email:shanpel@anpel.com.cn
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:28302-36-5)
MR./MRS.:TANG WEI
Phone:17720532645
Email:t17720532645@163.com

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